Cas no 2679837-93-3 (tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate
• CAS No: 2679837-93-3
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 5631525
• PubChem ID: 97296878
• Update Time: 2025-05-24

tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-1-(5-bromopyrimidin-2-yl)ethyl]carbamate
• EN300-28290658
• 2679837-93-3
• tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate

• Inchi： 1S/C11H16BrN3O2/c1-7(9-13-5-8(12)6-14-9)15-10(16)17-11(2,3)4/h5-7H,1-4H3,(H,15,16)/t7-/m1/s1
• InChI Key： IPNLCMNTVDRQNP-SSDOTTSWSA-N
• SMILES： BrC1C=NC([C@@H](C)NC(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate

tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS No. 2679837-93-3) stands out as a significant molecule with diverse applications. This compound, often referred to as a tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and potential utility in various fields, including pharmaceuticals and agrochemicals.

The molecular structure of tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate is characterized by a pyrimidine ring substituted with a bromine atom at the 5-position and an ethylcarbamate group attached at the 2-position. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how specific configurations can enhance therapeutic efficacy while minimizing adverse effects.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have explored its role in inhibiting key enzymes involved in cellular signaling pathways, making it a candidate for anti-cancer drug development. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases, which are often overexpressed in cancer cells. This selectivity is attributed to the precise spatial arrangement of the substituents on the pyrimidine ring and the tert-butyl group, which facilitate optimal binding to target enzymes.

In addition to its pharmacological applications, tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate has also been investigated for its potential in agricultural settings. Its ability to act as a pesticide or fungicide has been tested in controlled experiments, with encouraging results suggesting its effectiveness against various crop pests and fungal pathogens. The bromine substituent on the pyrimidine ring is believed to contribute significantly to its pesticidal activity by enhancing stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the preparation of the chiral center via asymmetric induction and the subsequent coupling reactions that assemble the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structure of the synthesized compound.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level, revealing critical interactions such as hydrogen bonding and π-π stacking that contribute to its bioactivity. These computational models have also aided in predicting potential off-target effects, which is essential for assessing safety profiles during preclinical trials.

In conclusion, tert-butyl N-(1R)-1-(5-bromopyrimidin-2-yl)ethylcarbamate represents a versatile molecule with significant potential across multiple domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both therapeutic and agricultural applications. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make meaningful contributions to scientific progress.